Cas no 710348-63-3 (3-(Methylthio)phenylboronic Acid Pinacolate)

• Product Name: 3-(Methylthio)phenylboronic Acid Pinacolate
• CAS No: 710348-63-3
• MF: C₁₃H₁₉BO₂S
• MW: 250.164762735367
• MDL: MFCD05155220
• CID: 835982
• PubChem ID: 44754769
• Update Time: 2025-10-12

3-(Methylthio)phenylboronic Acid Pinacolate Chemical and Physical Properties

Names and Identifiers

• 4,4,5,5-Tetramethyl-2-(3-(methylthio)phenyl)-1,3,2-dioxaborolane
• 3-(METHYLTHIO)PHENYLBORONIC ACID PINACOL ESTER
• REF DUPL: 3-(methylthio)phenylboronic acid pinacolate
• 3-(METHYLTHIO)PHENYLBORONIC ACID PINACOLATE
• 3-Methylthiophenylboronic acid pinacol ester
• 4,4,5,5-tetramethyl-2-(3-methylsulfanylphenyl)-1,3,2-dioxaborolane
• 3-Methylthiophenylboronic acid, pinacol ester
• 4,4,5,5-tetramethyl-2-[3-(methylsulfanyl)phenyl]-1,3,2-dioxaborolane
• 3-(Methylthio)phenylboronic acid, pinacol ester
• 4,4,5,5-TETRAMETHYL-2-(3-METHYLSULFANYL-PHENYL)-[1,3,2]DIOXABOROLANE
• PubChem20838
• SVJUVGVKTGZKCG-UHFFFAOYSA-N
• AB21550
• MFCD05155220
• 710348-63-3
• EN300-1425789
• A866505
• AKOS016001110
• SCHEMBL4175515
• FT-0760502
• DTXSID00660507
• DS-13561
• DB-010495
• 3-(Methylthio)phenylboronic Acid Pinacolate

• MDL： MFCD05155220
• Inchi： 1S/C13H19BO2S/c1-12(2)13(3,4)16-14(15-12)10-7-6-8-11(9-10)17-5/h6-9H,1-5H3
• InChI Key： SVJUVGVKTGZKCG-UHFFFAOYSA-N
• SMILES： S(C)C1=CC=CC(B2OC(C)(C)C(C)(C)O2)=C1

Computed Properties

• Exact Mass: 316.11500
• Monoisotopic Mass: 250.1198812g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8

Experimental Properties

• PSA: 143.52000
• LogP: -0.31880

3-(Methylthio)phenylboronic Acid Pinacolate Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 3-(Methylthio)phenylboronic Acid Pinacolate

Comprehensive Overview of 3-(Methylthio)phenylboronic Acid Pinacolate (CAS No. 710348-63-3)

3-(Methylthio)phenylboronic Acid Pinacolate (CAS No. 710348-63-3) is a specialized boronic acid derivative widely utilized in organic synthesis, pharmaceutical research, and material science. This compound, characterized by its pinacol ester group and methylthio substituent, offers unique reactivity in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern drug discovery and agrochemical development. Its molecular structure (C₁₃H₁₉BO₂S) combines stability with versatility, making it a valuable building block for heterocyclic compounds and bioconjugation applications.

In recent years, the demand for boronic acid pinacol esters like 3-(Methylthio)phenylboronic Acid Pinacolate has surged due to their role in click chemistry and proteolysis-targeting chimeras (PROTACs), two cutting-edge fields addressing challenges in cancer therapeutics and degradation of disease-causing proteins. Researchers frequently search for "boronic acid stability in aqueous media" or "pinacol ester hydrolysis conditions," reflecting the compound's critical handling parameters. The methylthio group (-SMe) enhances lipophilicity, a property increasingly relevant in blood-brain barrier penetration studies for central nervous system (CNS) drug design.

The synthesis of 710348-63-3 typically involves palladium-catalyzed borylation of corresponding aryl halides, followed by pinacol protection. This process aligns with industry trends toward atom-economical reactions and green chemistry principles, answering frequent queries like "how to improve boronic ester yield" or "catalyst selection for aryl borylation." Analytical characterization via NMR spectroscopy (particularly ¹¹B NMR) and HPLC purity testing ensures batch consistency, a key concern for contract research organizations (CROs) and generic drug manufacturers.

Beyond pharmaceuticals, 3-(Methylthio)phenylboronic Acid Pinacolate finds applications in organic electronics, where its conjugated system contributes to charge transport materials for OLEDs and organic photovoltaics. The compound's thermal stability (decomposition temperature >200°C) makes it suitable for high-temperature polymerization processes. Recent patents highlight its use in sensor development, particularly for glucose detection systems mimicking natural boronic acid-diol interactions.

Storage recommendations for CAS 710348-63-3 emphasize anhydrous conditions (under nitrogen or argon) at 2-8°C to prevent protodeboronation, a common degradation pathway. These protocols address frequently searched terms like "shelf life of boronic esters" and "handling air-sensitive organoboron compounds." The compound's Material Safety Data Sheet (MSDS) should be reviewed for proper laboratory safety measures, though it doesn't fall under hazardous classifications that would restrict shipping or handling.

Emerging research explores 3-(Methylthio)phenylboronic Acid Pinacolate in biocompatible hydrogels for drug delivery, leveraging its reversible binding with polysaccharides. This aligns with the booming interest in "stimuli-responsive biomaterials" and "boron neutron capture therapy (BNCT)" applications. The compound's logP value (~2.3) and hydrogen bond acceptor count (2) make it a model subject for computational chemistry studies predicting ADME properties.

For purchasers, technical specifications should include ≥95% purity (HPLC), residual solvent levels (especially from pinacol esterification byproducts), and metal impurity profiles crucial for catalysis-sensitive applications. Suppliers increasingly provide "QC NMR spectra" and "lot-specific COAs" (Certificates of Analysis) to meet Good Manufacturing Practice (GMP) expectations in preclinical research.